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Compound of Interest

Compound Name: IQ-R

Cat. No.: B10800199

Get Quote

The following table summarizes the key performance metrics for both methods in the context of

quantifying ERK phosphorylation, a key indicator of MAPK/ERK pathway activation.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10800199#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter IQ-R Assay
Traditional Western

Blot
Advantage

Sensitivity
High (femtogram

range)

Moderate (picogram

to nanogram range)
IQ-R Assay

Quantitation
Direct quantitative

readout
Semi-quantitative IQ-R Assay

Throughput
High (96- or 384-well

plate format)

Low (manual gel

processing)
IQ-R Assay

Time to Result ~ 4 hours 1 - 2 days IQ-R Assay

Hands-on Time ~ 1 hour ~ 4 - 6 hours IQ-R Assay

Required Sample
Low ( < 10,000

cells/well)

High ( > 100,000

cells/lysate)
IQ-R Assay

Multiplexing
Possible with different

reporters

Limited by antibody

availability/stripping
IQ-R Assay

Signaling Pathway Overview
The diagram below illustrates the core components of the MAPK/ERK signaling cascade, from

receptor activation to the phosphorylation of ERK.
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IQ-R Assay Workflow (~4 hours) Western Blot Workflow (1-2 Days)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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